Cas no 1401667-64-8 ((S)-2-Amino-1-[(R)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one)

• Product Name: (S)-2-Amino-1-[(R)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• CAS No: 1401667-64-8
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 2158638
• Update Time: 2023-08-05

(S)-2-Amino-1-[(R)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[(r)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one
• (S)-2-Amino-1-((R)-3-(benzyl(methyl)amino)pyrrolidin-1-yl)propan-1-one
• AM97838
• (S)-2-Amino-1-[(R)-3-(benzylmethylamino)pyrrolidin-1-yl]propan-1-one
• (S)-2-Amino-1-[(R)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one

• Inchi： 1S/C15H23N3O/c1-12(16)15(19)18-9-8-14(11-18)17(2)10-13-6-4-3-5-7-13/h3-7,12,14H,8-11,16H2,1-2H3/t12-,14+/m0/s1
• InChI Key： LDCVQMDQPKOYFP-GXTWGEPZSA-N
• SMILES： O=C([C@H](C)N)N1CC[C@H](C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 49.6